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The hexachloroiridate(IV) anion, [IrCl₆]²⁻, is a prominent complex in inorganic chemistry, valued

for its stability and distinct spectroscopic and electrochemical characteristics. Its rich electronic

structure and well-defined geometry make it a model system for studying ligand-to-metal

charge transfer (LMCT) transitions and the effects of spin-orbit coupling in heavy transition

metal complexes. This guide provides a comprehensive overview of the key spectroscopic

properties of the [IrCl₆]²⁻ anion, with a focus on its electronic, electron paramagnetic

resonance, and vibrational spectra. Detailed experimental protocols for these spectroscopic

techniques are also provided, along with graphical representations of the underlying theoretical

principles and experimental workflows.

Electronic Absorption Spectroscopy
The electronic spectrum of the hexachloroiridate(IV) anion is characterized by intense

absorptions in the visible and ultraviolet regions, which are primarily attributed to ligand-to-

metal charge transfer (LMCT) transitions.[1][2] In its octahedral geometry, the iridium(IV) center
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has a 5d⁵ electron configuration. The electronic transitions involve the promotion of an electron

from the chlorine ligand p-orbitals to the partially filled t₂g orbitals of the iridium ion.

The electronic absorption spectrum of [IrCl₆]²⁻ exhibits strong bands in both the visible and UV

regions.[1] These bands arise from LMCT, where the partially filled t₂g and empty eg* molecular

orbitals of the Ir⁴⁺ cation accept electrons from the σ- and π-bonding molecular orbitals of the

chloride ligands.[2]

Table 1: Electronic Absorption Data for the Hexachloroiridate(IV) Anion

Wavelength
(nm)

Wavenumber
(cm⁻¹)

Molar
Absorptivity (ε,
M⁻¹cm⁻¹)

Assignment Reference

488 20492 4050 ± 10 t₁ᵤ(π) → t₂g [3]

430 23256 ~3500 t₂ᵤ(π) → t₂g

415 24100 ~4000 t₁ᵤ(π) → t₂g [4]

358 27933 ~2500 t₂ᵤ(σ) → t₂g

306 32680 -
d-d ligand-field

transitions
[1]

Note: Molar absorptivity values can vary depending on the solvent and counter-ion.

Experimental Protocol: UV-Visible Spectroscopy
UV-Visible spectroscopy is a fundamental technique used to measure the absorption of light by

a sample in the ultraviolet and visible regions of the electromagnetic spectrum.[5] This

technique is instrumental in characterizing transition metal complexes by identifying their

electronic transitions.[5][6]

1. Sample Preparation:

Prepare a stock solution of a known concentration of a hexachloroiridate(IV) salt (e.g.,

K₂[IrCl₆] or (NH₄)₂[IrCl₆]) in a suitable solvent.[7] For aqueous solutions, dilute hydrochloric

acid is often used to prevent hydrolysis.
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Prepare a series of standard solutions of decreasing concentrations by serial dilution of the

stock solution.[7]

2. Instrumentation and Measurement:

Use a double-beam UV-Vis spectrophotometer.[8]

Fill a pair of matched quartz cuvettes (typically with a 1 cm path length) with the solvent to be

used as a blank reference.[5][8]

Record a baseline spectrum with the solvent-filled cuvettes.

Replace the sample cuvette with one containing the most dilute standard solution and record

the absorption spectrum over the desired wavelength range (e.g., 300-600 nm for [IrCl₆]²⁻).

[3]

Repeat the measurement for all the standard solutions, rinsing the sample cuvette with the

next solution to be measured.

To determine the molar absorptivity, plot the absorbance at the wavelength of maximum

absorption (λ_max) against the concentration of the standard solutions. According to the

Beer-Lambert law (A = εbc), the slope of the resulting line will be the molar absorptivity (ε)

when the path length (b) is 1 cm.[5][7]

Electron Paramagnetic Resonance (EPR)
Spectroscopy
The hexachloroiridate(IV) anion is a paramagnetic species with one unpaired electron (d⁵, low

spin), making it amenable to study by Electron Paramagnetic Resonance (EPR) spectroscopy.

[9] EPR spectroscopy provides detailed information about the electronic structure and the

environment of the unpaired electron.[10][11]

The EPR spectrum of [IrCl₆]²⁻ is informative about the distribution of the unpaired electron. Due

to significant spin-orbit coupling, the g-values for many iridium complexes are anisotropic.[12]

For [IrCl₆]²⁻ in an octahedral field, the ground state is ²T₂g. Spin-orbit coupling splits this into a

Kramers doublet ground state and a higher-lying quartet. The EPR spectrum arises from

transitions within this ground state doublet. The g-value is typically close to 1.8. The hyperfine
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structure can arise from the interaction of the unpaired electron with the nuclear spins of both

iridium (I = 3/2 for both ¹⁹¹Ir and ¹⁹³Ir) and chlorine (I = 3/2 for both ³⁵Cl and ³⁷Cl).[4] Often, the

lines are broad due to unresolved hyperfine coupling.[4]

Table 2: EPR Spectroscopic Data for the Hexachloroiridate(IV) Anion

Parameter Value Comments Reference

g-tensor components

g₁ = 2.71 ± 0.2, g₂ =

2.45 ± 0.02, g₃ = 1.94

± 0.04

Rhombic anisotropy

observed in alkaline

solutions.

[4]

Hyperfine Coupling
Broadened high-field

component

Likely due to

unresolved hyperfine

structure from iridium

nuclei (I=3/2).

[4]

Experimental Protocol: EPR Spectroscopy
EPR spectroscopy is a technique for studying materials with unpaired electrons. It is based on

the absorption of microwave radiation by a paramagnetic sample in the presence of a magnetic

field.

1. Sample Preparation:

For solution-state measurements, dissolve the hexachloroiridate(IV) salt in a suitable

solvent. The solvent should have a low dielectric constant to avoid absorbing microwaves.

[10] Dichloromethane is a common choice.[13]

For frozen solution or powder spectra, the sample is placed in a quartz EPR tube and flash-

frozen in liquid nitrogen to create a glass. This is often necessary for transition metal

complexes to observe well-resolved spectra by preventing tumbling motions that average out

anisotropic interactions.[12]

To reduce spin-spin interactions that can broaden the spectrum, the paramagnetic species

can be diluted in an isomorphous diamagnetic host crystal.[12]

2. Instrumentation and Measurement:
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An EPR spectrometer consists of a microwave source (typically X-band, ~9.5 GHz), a

resonant cavity containing the sample, an electromagnet to supply the magnetic field, and a

detector.[10]

The sample tube is placed inside the resonant cavity.

The magnetic field is swept while the microwave frequency is held constant.[10]

The absorption of microwave power by the sample is detected and typically displayed as the

first derivative of the absorption spectrum.

Measurements are often performed at low temperatures (e.g., liquid nitrogen or liquid helium

temperatures) to increase the spin-lattice relaxation time and improve spectral resolution.[12]

Vibrational Spectroscopy (Infrared and Raman)
Vibrational spectroscopy provides insights into the bonding and structure of the [IrCl₆]²⁻ anion

by probing its molecular vibrations. For an octahedral molecule like [IrCl₆]²⁻, group theory

predicts the number and activity of its vibrational modes in infrared (IR) and Raman

spectroscopy.[14]

The [IrCl₆]²⁻ anion has Oₕ symmetry, and its fundamental vibrational modes are: A₁g (Raman

active), E_g (Raman active), T₁ᵤ (IR active), T₂g (Raman active), T₂ᵤ (inactive), and another T₁ᵤ

(IR active). One of the bending modes is forbidden in both IR and Raman spectra.[14]

Table 3: Vibrational Frequencies for the Hexachloroiridate(IV) Anion
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Mode Symmetry Technique
Frequency
(cm⁻¹)

Description Reference

ν₁ A₁g Raman 344
Symmetric Ir-

Cl stretch
[15]

ν₂ E_g Raman 290
Asymmetric

Ir-Cl stretch
[15]

ν₃ T₁ᵤ IR 302
Asymmetric

Ir-Cl stretch
[2]

ν₄ T₁ᵤ IR 175 Cl-Ir-Cl bend [2]

ν₅ T₂g Raman 161 Cl-Ir-Cl bend [15]

ν₆ T₂ᵤ Inactive ~120 Cl-Ir-Cl bend [14]

Note: Frequencies can be slightly shifted depending on the cation and the physical state of the

sample.

Experimental Protocol: Infrared (IR) and Raman
Spectroscopy
IR and Raman spectroscopy are complementary techniques that probe the vibrational modes

of molecules.[16][17]

Infrared Spectroscopy: 1. Sample Preparation:

For solid samples, the most common method is to prepare a KBr pellet. A small amount of

the sample is finely ground with dry potassium bromide powder and then pressed into a thin,

transparent disk.

Alternatively, a Nujol mull can be prepared by grinding the sample with a few drops of Nujol

(a mineral oil) and placing the resulting paste between two salt plates (e.g., KBr or CsI).

For far-IR measurements, polyethylene discs are often used.[14]

2. Instrumentation and Measurement:
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An FTIR (Fourier Transform Infrared) spectrometer is typically used.

A background spectrum of the KBr pellet or salt plates is recorded.

The sample is placed in the beam path, and the spectrum is recorded. The spectrum is

usually plotted as transmittance or absorbance versus wavenumber (cm⁻¹).[16]

Raman Spectroscopy: 1. Sample Preparation:

Raman spectroscopy is versatile and requires minimal sample preparation.[18]

Solid samples can be analyzed directly as powders in a glass capillary tube or on a

microscope slide.[18]

Solutions can be analyzed in a quartz cuvette. Aqueous solutions can be readily studied,

which is a significant advantage over IR spectroscopy.[17][19]

2. Instrumentation and Measurement:

A Raman spectrometer consists of a laser source for excitation (e.g., 532 nm or 785 nm),

focusing and collection optics, a wavelength selector (spectrograph), and a detector.[20]

The laser is focused on the sample, and the scattered light is collected.

The Raman spectrum is a plot of the intensity of the scattered light versus the energy shift

(Raman shift) from the excitation laser, typically in units of wavenumbers (cm⁻¹).[19]

Visualizations
The following diagrams illustrate the key concepts and workflows discussed in this guide.
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Molecular Orbital Diagram for [IrCl₆]²⁻ (Octahedral)

Ir⁴⁺ 5d

t₂g (π) e_g (σ*)

6 x Cl⁻ 3p

a₁g (σ) t₁u (σ)e_g (σ)t₁u (π)t₂u (π) t₁g (π) t₂g (π)

LMCT

Click to download full resolution via product page

Caption: Molecular orbital diagram for [IrCl₆]²⁻.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b16111493/docs?utm_src=pdf-body-img#spectroscopic-properties-of-the-hexachloroiridate-iv-anion-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16111493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Spectroscopic Analysis Workflow

Sample Preparation
(Solid or Solution)

Spectrometer
(UV-Vis, EPR, or Raman)

Data Acquisition
(Spectrum Recording)

Data Processing
(Baseline Correction, etc.)

Spectral Analysis
(Peak Identification, etc.)

Interpretation
(Structural & Electronic Properties)

Report

Click to download full resolution via product page

Caption: Generalized workflow for spectroscopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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